Cas no 821776-70-9 (Benzonitrile, 5-[ethyl(2-methyl-2-propenyl)amino]-2-nitro-)

• Product name: Benzonitrile, 5-[ethyl(2-methyl-2-propenyl)amino]-2-nitro-
• CAS No: 821776-70-9
• MF: C₁₃H₁₅N₃O₂
• MW: 245.2771
• CID: 697303
• PubChem ID: 11207315

Benzonitrile, 5-[ethyl(2-methyl-2-propenyl)amino]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-[ethyl(2-methyl-2-propenyl)amino]-2-nitro-
• 5-[ethyl(2-methylprop-2-enyl)amino]-2-nitrobenzonitrile
• DTXSID60458785
• SCHEMBL3050970
• 821776-70-9

• Inchi： InChI=1S/C13H15N3O2/c1-4-15(9-10(2)3)12-5-6-13(16(17)18)11(7-12)8-14/h5-7H,2,4,9H2,1,3H3
• InChI Key： BWNCBJNYBIORKC-UHFFFAOYSA-N
• SMILES： CCN(CC(=C)C)C1=CC(=C(C=C1)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 3.2